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Compound of Interest

Compound Name: Mercury iodide

Cat. No.: B1216704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spatial resolution performance of Mercuric

Iodide (HgI2) imaging arrays against other common alternatives in medical and research

imaging. The information presented is based on a synthesis of experimental data from various

studies.

Data Presentation: Comparative Spatial Resolution
of Imaging Detector Materials
The spatial resolution of an imaging detector is a critical parameter that determines its ability to

distinguish fine details in an object. It is commonly quantified using the Modulation Transfer

Function (MTF), which describes how the contrast of an object is transferred to the image as a

function of spatial frequency (measured in line pairs per millimeter, lp/mm). A higher MTF value

at a given spatial frequency indicates better spatial resolution.

The following table summarizes the key spatial resolution characteristics of HgI2 compared to

other direct and indirect conversion detector materials.
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Detector

Material
Detector Type

Typical Pixel

Size (µm)

Modulation

Transfer

Function (MTF)

Performance

Key Spatial

Resolution

Characteristics

Mercuric Iodide

(HgI2)

Direct

Conversion
50 - 250

High MTF,

approaching the

theoretical sinc

function at lower

spatial

frequencies.

Excellent intrinsic

spatial resolution

due to direct

charge

conversion,

minimizing signal

spread. The MTF

is largely limited

by the pixel pitch.

Cadmium Zinc

Telluride (CZT)

Direct

Conversion
250 - 2500

High intrinsic

spatial

resolution,

superior to

conventional

Anger cameras.

Offers excellent

energy resolution

which can

contribute to

improved image

quality, but

spatial resolution

is also

dependent on

the electrode

pixel size.

Amorphous

Selenium (a-Se)

Direct

Conversion
70 - 200

Generally lower

MTF compared

to crystalline

direct conversion

materials.

Good spatial

resolution, but

can be limited by

charge trapping

and lateral

charge spread,

especially in

thicker detectors.

Lead Iodide

(PbI2)

Direct

Conversion

100 - 200 High spatial

resolution, but

the MTF can

Similar to HgI2, it

offers high

intrinsic
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decrease with

increasing film

thickness.

resolution, but

can suffer from

image lag which

may affect

dynamic

imaging.

Cesium Iodide

(CsI)

Indirect

Conversion

(Scintillator)

50 - 200

Lower MTF

compared to

direct conversion

materials due to

light scattering

within the

scintillator.

The needle-like

crystal structure

of CsI helps to

guide light

towards the

photodiode array,

mitigating some

of the light

spread and

improving spatial

resolution

compared to

unstructured

scintillators.

Experimental Protocols: Measuring Spatial
Resolution
The most common method for determining the spatial resolution of an imaging array is by

measuring its Modulation Transfer Function (MTF). The "slanted-edge" method is a widely

accepted technique for this measurement.

Detailed Methodology for MTF Measurement using the
Slanted-Edge Method
This protocol outlines the steps to measure the presampled MTF of an imaging detector.

Phantom Preparation and Alignment:
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A phantom with a sharply defined, straight, and highly attenuating edge (typically made of

tungsten) is used.

The phantom is placed on the detector surface at a slight angle (typically 2-5 degrees)

with respect to the detector's pixel columns or rows. This angulation allows for the

acquisition of an oversampled Edge Spread Function (ESF).

The X-ray source is aligned with the detector and the phantom, ensuring a uniform and

perpendicular beam incidence.

Image Acquisition:

A series of flat-field (uniform exposure without the phantom) and dark-field (no exposure)

images are acquired to correct for detector non-uniformities and dark current.

An image of the slanted-edge phantom is then acquired under the desired X-ray

conditions (e.g., specific kVp and mAs).

Image Pre-processing:

The acquired edge image is corrected using the flat-field and dark-field images to produce

a linearized and background-subtracted image.

Edge Spread Function (ESF) Determination:

A region of interest (ROI) is selected that encompasses the slanted edge.

The precise angle of the edge within the ROI is determined using an algorithm (e.g.,

based on the image gradient).

The pixel values within the ROI are then projected perpendicularly onto a line that is

normal to the detected edge. This process, combined with the slight edge angle, creates a

finely sampled, one-dimensional profile of the edge transition, which is the Edge Spread

Function (ESF).

Line Spread Function (LSF) Calculation:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Line Spread Function (LSF), which represents the detector's response to an

infinitesimally thin line, is obtained by differentiating the ESF.

Modulation Transfer Function (MTF) Calculation:

The MTF is calculated by performing a one-dimensional Fast Fourier Transform (FFT) on

the LSF.

The resulting magnitude of the FFT is then normalized to a value of 1 at zero spatial

frequency. The resulting curve of MTF versus spatial frequency (in lp/mm) represents the

spatial resolution of the detector.

Mandatory Visualization
Experimental Workflow for MTF Measurement

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Experimental Setup 2. Image Acquisition

3. Data Processing

4. Output
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Slanted-Edge Phantom

X-ray Beam
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Acquire Flat-Field
& Dark-Field Images

Image Pre-processing
(Correction)

Acquire Slanted-
Edge Image

Determine Edge Spread
Function (ESF)

Calculate Line Spread
Function (LSF)

Calculate Modulation
Transfer Function (MTF)

MTF vs. Spatial Frequency

Click to download full resolution via product page

Caption: Workflow for MTF measurement using the slanted-edge method.

Logical Relationship of Spatial Resolution Metrics
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Spatial Domain Frequency Domain

Point Spread Function (PSF)
(Response to a point)

Line Spread Function (LSF)
(Response to a line)

Modulation Transfer Function (MTF)
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Caption: Relationship between key spatial resolution metrics.

To cite this document: BenchChem. [Assessing the Spatial Resolution of HgI2 Imaging
Arrays: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216704#assessing-the-spatial-resolution-of-hgi2-
imaging-arrays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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